2-bromo-1,3-dichloro-5-fluoro-4-nitrobenzene
Overview
Description
2-Bromo-1,3-dichloro-5-fluoro-4-nitrobenzene is an aromatic compound with the molecular formula C6HBrCl2FNO2. This compound is characterized by the presence of multiple halogen atoms (bromine, chlorine, and fluorine) and a nitro group attached to a benzene ring. It is used in various chemical reactions and has applications in scientific research and industrial processes.
Preparation Methods
The synthesis of 2-bromo-1,3-dichloro-5-fluoro-4-nitrobenzene typically involves multiple steps, including halogenation and nitration reactions. One common method involves the following steps:
The specific reaction conditions, such as temperature, solvents, and catalysts, can vary depending on the desired yield and purity of the final product. Industrial production methods may involve large-scale reactors and optimized conditions to ensure efficient synthesis.
Chemical Reactions Analysis
2-Bromo-1,3-dichloro-5-fluoro-4-nitrobenzene undergoes various chemical reactions, including:
Electrophilic Aromatic Substitution: This compound can participate in electrophilic aromatic substitution reactions, where an electrophile replaces one of the hydrogen atoms on the benzene ring.
Reduction: The nitro group can be reduced to an amine group (-NH2) under specific conditions.
Oxidation: The compound can undergo oxidation reactions, leading to the formation of different oxidation products.
Common reagents used in these reactions include bromine, chlorine, nitric acid, and reducing agents such as hydrogen gas or metal catalysts. The major products formed depend on the specific reaction conditions and the nature of the reagents used.
Scientific Research Applications
2-Bromo-1,3-dichloro-5-fluoro-4-nitrobenzene has several applications in scientific research, including:
Chemistry: It is used as a building block in the synthesis of more complex organic molecules.
Biology: The compound can be used in studies involving the interaction of halogenated aromatic compounds with biological systems.
Medicine: Research into potential pharmaceutical applications, such as the development of new drugs or therapeutic agents.
Industry: It is used in the production of specialty chemicals and materials with specific properties.
Mechanism of Action
The mechanism of action of 2-bromo-1,3-dichloro-5-fluoro-4-nitrobenzene involves its interaction with various molecular targets and pathways. The presence of multiple halogen atoms and a nitro group can influence its reactivity and interactions with other molecules. For example, the compound can act as an electrophile in substitution reactions, forming intermediates that can further react to yield different products.
Comparison with Similar Compounds
2-Bromo-1,3-dichloro-5-fluoro-4-nitrobenzene can be compared with other halogenated aromatic compounds, such as:
2-Bromo-1-fluoro-4-nitrobenzene: Similar structure but lacks the chlorine atoms.
1,3-Dibromo-5-fluorobenzene: Contains two bromine atoms and one fluorine atom but lacks the nitro group.
2-Bromo-1,4-dichlorobenzene: Contains bromine and chlorine atoms but lacks the fluorine and nitro groups.
Properties
CAS No. |
2758000-84-7 |
|---|---|
Molecular Formula |
C6HBrCl2FNO2 |
Molecular Weight |
288.9 |
Purity |
95 |
Origin of Product |
United States |
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